molecular formula C10H9N5S B8406494 2-(Methylsulfanyl)-7-(1H-pyrazol-1-yl)pyrrolo[2,1-f][1,2,4]triazine CAS No. 1233181-93-5

2-(Methylsulfanyl)-7-(1H-pyrazol-1-yl)pyrrolo[2,1-f][1,2,4]triazine

Cat. No.: B8406494
CAS No.: 1233181-93-5
M. Wt: 231.28 g/mol
InChI Key: AEQCHYWABIDYBT-UHFFFAOYSA-N
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Description

2-(Methylsulfanyl)-7-(1H-pyrazol-1-yl)pyrrolo[2,1-f][1,2,4]triazine is a useful research compound. Its molecular formula is C10H9N5S and its molecular weight is 231.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

1233181-93-5

Molecular Formula

C10H9N5S

Molecular Weight

231.28 g/mol

IUPAC Name

2-methylsulfanyl-7-pyrazol-1-ylpyrrolo[2,1-f][1,2,4]triazine

InChI

InChI=1S/C10H9N5S/c1-16-10-11-7-8-3-4-9(15(8)13-10)14-6-2-5-12-14/h2-7H,1H3

InChI Key

AEQCHYWABIDYBT-UHFFFAOYSA-N

Canonical SMILES

CSC1=NN2C(=CC=C2N3C=CC=N3)C=N1

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a RB flask under argon were introduced 7-Bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine (300 mg, 1 mmol), 1H-Pyrazole (88.5 mg, 1.30 mmol), Cesium carbonate (801 mg, 2.46 mmol), Copper(I) iodide (50 mg, 0.3 mmol) and DMF (5 mL). The mixture was degassed for few minutes and heated at 110° C. overnight under argon. Solvent was removed and the mixture was taken in EtOAc and was passed through a pad of celite. Solvent evaporation gave the crude product which was purified by flash chromatography (ISCO, hexane :EtOAc 3:1). 2-Methylsulfanyl-7-pyrazol-1-yl-pyrrolo[2,1-f][1,2,4]triazine was isolated as a yellow syrup (23, 8%). LCMS (E/I+) 232 (M+H). 2-Methoxy-4-(4-morpholin-4-yl-piperidin-1-yl)-phenylamine (47.1 mg, 0.162 mmol), 2-Methanesulfinyl-7-pyrazol-1-yl-pyrrolo[2,1-f][1,2,4]triazine (20 mg, 0.08 mmol), N,N-Diisopropylethylamine (30 uL, 0.2 mmol) and 1-Methoxy-2-propanol (200 uL,) were combined in a microwave vial. The reaction was microwaved at 200° C. for 2.5 hours, taken up in DMSO, purified by Gilson RP-HPLC. The product, [2-Methoxy-4-(4-morpholin-4-yl-piperidin-1-yl)-phenyl]-(7-pyrazol-1-yl-pyrrolo[2,1-f][1,2,4]triazin-2-yl)-amine was isolated as a tan solid (8 mg, 21%). LCMS (E/I+) 475 (M+H). NMR 1H (DMSO-d6)-9.75 (br s, 1H), 8.94 (s, 1H), 8.58 (d, 1H, J=2.09 Hz), 7.94 (s, 1H), 7.83 (s, 1H), 7.67 (d, 1H, J=8.72 Hz), 6.94 (s, 2H), 6.70 (s, 1H), 6.60 (s, 1H), 6.52 (d, 1H, J=8.74 Hz), 4.04-3.13 (series of m, s along with the water peak, 14H), 2.71 (m, 2H), 2.15 (d, 2H, J=11.30 Hz), 1.72 (m, 2H).
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